molecular formula C8H7Cl2N3 B1472744 4,6-dichloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine CAS No. 2060051-45-6

4,6-dichloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine

Cat. No. B1472744
CAS RN: 2060051-45-6
M. Wt: 216.06 g/mol
InChI Key: CAYCBZPKHZCRTI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4,6-dichloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine” is a chemical compound that belongs to the class of pyrazolopyridines . Pyrazolopyridines are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers .


Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives has been reported in various studies . The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system . For instance, one study reported the synthesis of new 1H-pyrazolo[3,4-d]pyrimidine derivatives designed to act as epidermal growth factor receptor inhibitors (EGFRIs) .

Scientific Research Applications

Synthesis of Heterocyclic Compounds

One notable application of this compound is in the synthesis of new polyheterocyclic ring systems. It has been employed as a precursor for constructing pyrido[2',3':3,4]pyrazolo[1,5-a]pyrimidine derivatives, among others, showcasing its utility in generating novel compounds with potential biological activities (Abdel‐Latif, E., Mehdhar, F. S., & Abdel-Ghani, G. E., 2019). Such derivatives have been characterized by IR and 1H NMR spectral techniques and evaluated for their in vitro antibacterial properties, indicating the compound's relevance in drug discovery and development.

Biomedical Applications

Another critical area of application is in biomedical research, where pyrazolo[3,4-b]pyridines, including derivatives of 4,6-dichloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine, are investigated for their biomedical applications. These compounds present a vast diversity in their substitution patterns, which significantly influences their biological activity. The synthesis methods for these compounds, starting from both preformed pyrazole or pyridine, as well as their potential biomedical applications, have been thoroughly reviewed, highlighting the compound's versatility and potential in therapeutic applications (Donaire-Arias et al., 2022).

Pharmaceutical Interest

Moreover, this compound is utilized in the preparation of novel heterocycles of pharmaceutical interest. This includes the synthesis of compounds through reactions with various reagents, leading to the formation of novel heterocyclic structures with confirmed analytical and spectral methods. These advancements underscore the compound's crucial role in the development of new pharmaceutical agents (Metwally, M., Etman, H., Gafer, H. E., & Khalil, A., 2008).

Structural and Chemical Studies

Furthermore, structural and chemical studies of pyrazolo[3,4-b]pyridines, including derivatives of this compound, provide insights into their chemical behavior and properties. For instance, studies on the crystalline structures of related compounds have revealed details about their hydrogen-bonding patterns and molecular geometry, contributing to our understanding of their chemical reactivity and interactions (Quiroga, J., Cruz, S., Insuasty, B., Nogueras, M., Sánchez, A., Cobo, J. N., & Low, J. N., 1999).

properties

IUPAC Name

4,6-dichloro-1,3-dimethylpyrazolo[3,4-b]pyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H7Cl2N3/c1-4-7-5(9)3-6(10)11-8(7)13(2)12-4/h3H,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CAYCBZPKHZCRTI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN(C2=C1C(=CC(=N2)Cl)Cl)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7Cl2N3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

216.06 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

2060051-45-6
Record name 4,6-dichloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4,6-dichloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine
Reactant of Route 2
4,6-dichloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine
Reactant of Route 3
Reactant of Route 3
4,6-dichloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine
Reactant of Route 4
4,6-dichloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine
Reactant of Route 5
Reactant of Route 5
4,6-dichloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine
Reactant of Route 6
Reactant of Route 6
4,6-dichloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.